5-(Pyrrolidin-1-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane

Specification

• CAS No.: 2034292-50-5
• Molecular Formula: C9H16N2O2S2
• Molecular Weight: 248.36
• IUPAC Name: 5-pyrrolidin-1-ylsulfonyl-2-thia-5-azabicyclo[2.2.1]heptane
• Standard InChI: InChI=1S/C9H16N2O2S2/c12-15(13,10-3-1-2-4-10)11-6-9-5-8(11)7-14-9/h8-9H,1-7H2
• Standard InChI Key: WGFJXUDFNUUCJX-UHFFFAOYSA-N
• SMILES: C1CCN(C1)S(=O)(=O)N2CC3CC2CS3

Introduction

5-(Pyrrolidin-1-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane is a complex organic compound featuring a unique bicyclic structure that includes a sulfur atom and a pyrrolidine moiety. This compound has garnered significant attention in scientific research due to its potential biological activities and applications in chemistry, biology, medicine, and industry.

Synthesis Methods

The synthesis of 5-(Pyrrolidin-1-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane typically involves multi-step organic reactions. One common method includes the use of a Diels-Alder reaction, which is a cycloaddition reaction between a conjugated diene and a substituted alkene (dienophile) to form the bicyclic structure. Industrial production may utilize continuous flow reactors and advanced purification techniques to enhance efficiency and purity.

Biological and Medicinal Applications

This compound is studied for its potential biological activity, including interactions with enzymes and receptors. Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases involving the central nervous system. Similar compounds have shown inhibitory activity against certain targets, suggesting potential applications in cancer treatment by inhibiting cell growth and inducing apoptosis.

Industrial Applications

In addition to its biological applications, 5-(Pyrrolidin-1-ylsulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane is used in the development of new materials and as a catalyst in industrial processes. Its unique structure makes it a versatile building block for synthesizing more complex molecules.

Research Findings

Recent studies have highlighted the compound's potential in drug development due to its ability to interact with biological targets. The structural data can be analyzed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the arrangement of atoms and functional groups.

Application Area	Description
Chemistry	Building block for synthesizing complex molecules and reagent in organic reactions
Biology	Studied for potential biological activity, including enzyme and receptor interactions
Medicine	Potential therapeutic agent, particularly for central nervous system diseases
Industry	Used in new material development and as a catalyst